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Compound of Interest

Compound Name: 9-Methylanthracene-D12

Cat. No.: B1436189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical characteristics

of 9-Methylanthracene-D12, a deuterated analog of 9-Methylanthracene. Due to the limited

availability of specific experimental data for the deuterated compound, this guide leverages

data from its non-deuterated counterpart as a close and reliable proxy for many of its physical

properties. The methodologies provided are standard, robust protocols for the characterization

of aromatic hydrocarbons.

Core Physical and Chemical Properties
9-Methylanthracene-D12 is a stable, isotopically labeled form of 9-Methylanthracene, where

twelve hydrogen atoms have been replaced by deuterium. This labeling is particularly useful in

tracer studies and as an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS.
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Property 9-Methylanthracene-D12
9-Methylanthracene (Non-
deuterated)

CAS Number 6406-97-9[2][3][4] 779-02-2[2][4][5]

Molecular Formula C₁₅D₁₂[3] C₁₅H₁₂[5][6][7]

Molecular Weight 204.33 g/mol [2][3][4][8] 192.26 g/mol [5][9]

Appearance White to pale yellow solid[8]

Light brown to golden

crystalline powder[5], Yellow to

orange crystals or crystalline

powder[10]

Melting Point No data available 77-81 °C[5][9][11][12][13]

Boiling Point No data available
196-197 °C at 12 mmHg[5][9]

[11][12][13]

Density No data available
1.066 g/mL at 25 °C[9][11][12]

[13]

Solubility No data available

Insoluble in water (0.0003

mg/L at 25°C); soluble in

toluene; slightly soluble in

benzene[10][12]

Purity
≥98 atom % D, ≥98%

Chemical Purity[2][4][8]
≥98%[9]

Storage Store at room temperature[4] Ambient temperatures[10]

Stability
Stable under recommended

storage conditions[4]
Stable[10][12]

Crystallographic Data
The crystal structure of the non-deuterated 9-Methylanthracene has been determined by

single-crystal X-ray diffraction, providing precise insights into its molecular geometry and

packing in the solid state.[14] It is expected that the deuterated form will adopt a very similar

crystal structure.
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Parameter Value for 9-Methylanthracene

Crystal System Monoclinic[14]

Space Group P2₁/n[14]

Unit Cell Dimensions
a = 8.423(2) Å, b = 14.133(3) Å, c = 8.818(2) Å,

β = 98.43(3)°[14]

Volume 1037.1(4) Å³[14]

Z (Molecules per unit cell) 4[14]

Calculated Density 1.230 g/cm³[14]

Experimental Protocols
The following are detailed methodologies for key experiments to determine the physical

characteristics of aromatic hydrocarbons like 9-Methylanthracene-D12.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid can be determined with high precision using the capillary

method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 9-Methylanthracene-D12 is finely

ground using a mortar and pestle.
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Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. A

sample height of 2-3 mm is sufficient.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus. The sample is heated rapidly to a temperature about 15-20 °C below the

expected melting point. The heating rate is then reduced to 1-2 °C per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has transformed into a liquid is

recorded as the completion of melting. The melting point is reported as a range.

Boiling Point Determination (Thiele Tube Method)
For compounds that are liquid at or near room temperature, or for which a boiling point at

reduced pressure is desired, the Thiele tube method is a common and effective technique.

Apparatus:

Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or micro-burner

Procedure:

Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in the

small test tube.

Assembly: The thermometer is affixed to the test tube such that the thermometer bulb is

positioned alongside the liquid sample. A capillary tube, sealed at the top, is inverted and
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placed within the test tube containing the sample.

Heating: The Thiele tube is filled with mineral oil, and the test tube assembly is immersed in

the oil. The side arm of the Thiele tube is gently heated.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is discontinued when a steady stream of bubbles is

observed.

Data Recording: The liquid will begin to cool, and the point at which the bubbling stops and

the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Testing
The solubility of a compound in various solvents provides insight into its polarity and chemical

nature.

Apparatus:

Small test tubes

Vortex mixer (optional)

Selection of solvents (e.g., water, toluene, benzene, ethanol, acetone)

Procedure:

Sample Preparation: A small, accurately weighed amount of 9-Methylanthracene-D12 (e.g.,

10 mg) is placed into a test tube.

Solvent Addition: A measured volume of the chosen solvent (e.g., 1 mL) is added to the test

tube.

Mixing: The mixture is agitated vigorously, for instance by using a vortex mixer, for a set

period (e.g., 1-2 minutes).

Observation: The mixture is allowed to stand, and a visual inspection is made to determine if

the solid has dissolved completely, partially, or not at all.
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Quantitative Determination (Optional): For a more precise measurement, the undissolved

solid can be filtered, dried, and weighed. The difference in mass represents the amount of

solute that dissolved in the solvent, from which the solubility can be calculated.

Logical Relationships of Physical Characteristics
The following diagram illustrates the interconnectedness of the fundamental physical properties

of 9-Methylanthracene-D12. The molecular structure and isotopic composition are intrinsic

properties that directly influence its macroscopic physical characteristics such as molecular

weight, which in turn affects properties like melting and boiling points.

9-Methylanthracene-D12

Molecular Structure
(C15D12)

Isotopic Composition
(Deuterated)

Appearance
(White to pale yellow solid)

Molecular Weight
(204.33 g/mol) Solubility

Melting PointBoiling Point

Physical State
(Solid at STP)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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